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Compound of Interest |

Compound Name: Haloxydine
CAS No.: 2693-61-0
Cat. No.: B1199367
- 7

Haloxydine is characterized by a pyridine ring fully substituted with halogen atoms and a
hydroxyl group.[1] The presence of fluorine at the 2,6-positions and chlorine at the 3,5-positions
creates a unique electronic environment that significantly enhances the acidity of the 4-
hydroxyl group compared to non-halogenated pyridinols.

Identity Matrix

Parameter Specification

Common Name Haloxydine

IUPAC Name 3,5-dichloro-2,6-difluoro-4-pyridinol
CAS Registry Number 2693-61-0

Molecular Formula CsHCI2F2NO

Molecular Weight 199.97 g/mol

SMILES Oclc(Cl)c(F)nc(F)clCl

Antiprotozoal (Coccidiostat), Herbicide

Therapeutic Class
(Obsolete)

Structural Tautomerism & Acidity
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Haloxydine exists in a tautomeric equilibrium between the pyridinol (aromatic) and pyridone
(keto) forms. However, due to the strong electron-withdrawing nature of the four halogen
substituents:

o Acidity: The pKa is significantly lower than unsubstituted 4-pyridinol (pKa ~11), likely falling
in the range of 4.0-5.0. This makes it anionic at physiological pH.

 Lipophilicity: Despite the hydroxyl group, the halogenation maintains high lipophilicity (LogP
~2.5-3.0), facilitating membrane permeability.

Part 2: Synthesis & Manufacturing

The synthesis of Haloxydine typically follows a Nucleophilic Aromatic Substitution (

) strategy, starting from perchlorinated pyridine precursors. The process exploits the differential
reactivity of the C-F and C-Cl bonds and the high susceptibility of the C-4 position to
nucleophilic attack.

Core Synthetic Route

e Fluorination (Halex Reaction): Pentachloropyridine is reacted with anhydrous Potassium
Fluoride (KF) in a polar aprotic solvent (e.g., Sulfolane or DMSO) at high temperatures. This
yields 3,5-dichloro-2,4,6-trifluoropyridine. The 2, 4, and 6 positions are activated for
exchange.

o Selective Hydrolysis: The 4-position is sterically and electronically most susceptible to attack
by hydroxide ions. Controlled hydrolysis converts the C-4 fluorine to a hydroxyl group.
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Step 1: Halex Fluorination
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Figure 1: Industrial synthesis pathway via selective fluorination and hydrolysis.

Part 3: Mechanism of Action

Haloxydine exhibits dual activity depending on the biological system (plant vs. protozoa).

Herbicidal Mode: Plastoquinone Inhibition

In plants, Haloxydine acts as a bleaching herbicide.
o Target: Homogentisate Solanesyltransferase (HST).

e Mechanism: It mimics the substrate homogentisate. By competitively inhibiting HST, it blocks
the prenylation step required to form plastoquinone.

o Consequence: Depletion of plastoquinone leads to the inability to desaturate phytoene (a
carotenoid precursor). Without carotenoids, chlorophyll is destroyed by photo-oxidation,
causing the "bleaching" effect.

Antiprotozoal Mode: Mitochondrial Disruption

In veterinary medicine (coccidiosis control), its mechanism parallels that of Clopidol.
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» Target: Mitochondrial Electron Transport Chain (ETC).

e Mechanism: It likely inhibits respiration at the cytochrome complex level, arresting the

development of the parasite (coccidiostatic) rather than killing it immediately (coccidiocidal).
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Figure 2: Mechanism of action in plant systems leading to chlorosis (bleaching).

Part 4: Analytical Methodologies
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For the quantification of Haloxydine in feed premixes or tissue residues, High-Performance
Liquid Chromatography (HPLC) is the standard.

HPLC-UV Protocol

This method ensures separation from interfering matrix components and other pyridinols.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 pum).
» Mobile Phase:

o Solvent A: 0.1% Formic Acid in Water (maintains acidic pH to keep Haloxydine
protonated/neutral).

o Solvent B: Acetonitrile.[2]
o Isocratic Mode: 60% A/ 40% B.[2]
e Flow Rate: 1.0 mL/min.[2]

o Detection: UV-Vis Diode Array at 270 nm (characteristic absorption max for halogenated
pyridinols).

e Retention Time: ~4.5 - 5.5 min (dependent on exact column chemistry).

Sample Preparation (Feed)
o Extraction: Weigh 5g sample -> Add 50mL Methanol:0.1M HCI (9:1).

Agitation: Shake for 30 mins; Sonicate for 10 mins.

Clarification: Centrifuge at 4000 rpm for 10 mins.

Filtration: Filter supernatant through 0.22 um PTFE filter.

Injection: 10 pL into HPLC.
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Figure 3: Analytical workflow for Haloxydine quantification.

Part 5: Physicochemical Properties Table

Property Value/Description

Physical State Crystalline Solid

Color White to off-white

Melting Point 160-162 °C

Solubility (Water) Low (< 100 mg/L at pH 7)

Solubility (Organic) Soluble in Acetone, Methanol, DMSO
pKa ~4.5 (Acidic hydroxyl)

. Stable under ambient conditions; susceptible to
Stability o )
photodegradation in solution.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

